5-Chloro-2-(2-chlorophenyl)-7-(3-hydroxybutyl)-benzoxazole

• Molecular Formula: C17H15Cl2NO2
• Molecular Weight: 336.2 g/mol
• IUPAC Name: 4-[5-chloro-2-(2-chlorophenyl)-1,3-benzoxazol-7-yl]butan-2-ol
• InChI: InChI=1S/C17H15Cl2NO2/c1-10(21)6-7-11-8-12(18)9-15-16(11)22-17(20-15)13-4-2-3-5-14(13)19/h2-5,8-10,21H,6-7H2,1H3
• InChI Key: SBKRHUPINGVXMB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=C2C(=CC(=C1)Cl)N=C(O2)C3=CC=CC=C3Cl)O

Description

5-Chloro-2-(2-chlorophenyl)-7-(3-hydroxybutyl)-benzoxazole is a useful research compound. Its molecular formula is C17H15Cl2NO2 and its molecular weight is 336.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.10 g (33.4 mmol) of 5-chloro-2-(2-chlorophenyl)-7-(3-hydroxy-1-butynyl)-benzoxazole was hydrogenated in 220 ml of ethyl acetate with 3.7 g of neutral Raney-nickel as catalyst. After 2.5 hours, H2 uptake had ceased and the nickel was filtered off. The solvent was removed in vacuo and the residue crystallized from di-isopropyl ether at 0° C. to give 8.33 g (74.2%) of title compound, mp 85-7° C. A second crop of 0.47 g (4.2%) was recovered.